6-Deschloro-4-chloro Cyproterone Acetate
6-Deschloro-4-chloro Cyproterone Acetate
Brand Name:
Vulcanchem
CAS No.:
23814-68-8
VCID:
VC0139431
InChI:
InChI=1S/C24H29ClO4/c1-12(26)24(29-13(2)27)10-8-16-14-5-6-18-20(25)21(28)15-11-19(15)23(18,4)17(14)7-9-22(16,24)3/h5-6,14-17,19H,7-11H2,1-4H3/t14-,15+,16-,17-,19-,22-,23+,24-/m0/s1
SMILES:
CC(=O)C1(CCC2C1(CCC3C2C=CC4=C(C(=O)C5CC5C34C)Cl)C)OC(=O)C
Molecular Formula:
C24H29ClO4
Molecular Weight:
416.942
6-Deschloro-4-chloro Cyproterone Acetate
CAS No.: 23814-68-8
Cat. No.: VC0139431
Molecular Formula: C24H29ClO4
Molecular Weight: 416.942
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 23814-68-8 |
|---|---|
| Molecular Formula | C24H29ClO4 |
| Molecular Weight | 416.942 |
| IUPAC Name | [(1S,2S,3S,5R,11R,12S,15R,16S)-15-acetyl-7-chloro-2,16-dimethyl-6-oxo-15-pentacyclo[9.7.0.02,8.03,5.012,16]octadeca-7,9-dienyl] acetate |
| Standard InChI | InChI=1S/C24H29ClO4/c1-12(26)24(29-13(2)27)10-8-16-14-5-6-18-20(25)21(28)15-11-19(15)23(18,4)17(14)7-9-22(16,24)3/h5-6,14-17,19H,7-11H2,1-4H3/t14-,15+,16-,17-,19-,22-,23+,24-/m0/s1 |
| Standard InChI Key | ZNUBISXESKUWMN-HHRTUPDESA-N |
| SMILES | CC(=O)C1(CCC2C1(CCC3C2C=CC4=C(C(=O)C5CC5C34C)Cl)C)OC(=O)C |
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